Cas no 712-73-2 (2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 712-73-2
• MF: C₉H₆FN₃O
• MW: 191.161844730377
• MDL: MFCD11169405
• CID: 4657624
• Update Time: 2025-11-02

2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde
• 2-(4-FLUOROPHENYL)-4-FORMYL-[1,2,3]TRIAZOLE
• 2-(4-fluorophenyl)triazole-4-carbaldehyde
• A923470
• 2-(4-Fluoro-phenyl)-2h-[1,2,3]triazole-4-carbaldehyde

• MDL： MFCD11169405
• Inchi： 1S/C9H6FN3O/c10-7-1-3-9(4-2-7)13-11-5-8(6-14)12-13/h1-6H
• InChI Key： JHUJECFDLYXNPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1N=CC(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 351.8±48.0 °C at 760 mmHg
• Flash Point: 219.9±28.7 °C

2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde

2-(4-Fluorophenyl)-2H-1,2,3-Triazole-4-Carbaldehyde: A Versatile Fluorinated Heterocyclic Building Block

2-(4-Fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde (CAS No. 712-73-2) is an important fluorinated heterocyclic compound that has gained significant attention in modern organic synthesis and pharmaceutical research. This triazole-carbaldehyde derivative combines the unique properties of both fluorinated aromatic systems and 1,2,3-triazole rings, making it a valuable intermediate for various applications.

The molecular structure of 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde features a fluorophenyl group attached to the nitrogen atom of the 1,2,3-triazole ring, with a formyl group at the 4-position. This particular arrangement provides multiple reactive sites for further chemical modifications, which explains its growing popularity in medicinal chemistry and material science applications.

Recent studies highlight the importance of fluorinated triazole compounds in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of both fluorine and triazole moieties in 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde enhances its potential biological activity, as these groups are known to improve metabolic stability and membrane permeability in pharmaceutical compounds.

In synthetic chemistry, 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde serves as a versatile building block for click chemistry applications. The aldehyde functionality allows for easy condensation reactions with various nucleophiles, while the triazole ring can participate in additional cycloaddition reactions. This dual reactivity makes it particularly valuable for constructing complex molecular architectures.

The compound's fluorophenyl group contributes to its unique electronic properties, which are being explored in organic electronics and photovoltaic materials. Researchers are investigating derivatives of 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde as potential components in organic light-emitting diodes (OLEDs) and solar cell materials, where the fluorine substitution can tune electronic characteristics and improve device performance.

From a commercial perspective, the demand for fluorinated heterocyclic compounds like 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde has been steadily increasing. Pharmaceutical companies and research institutions frequently search for high-quality supplies of this triazole aldehyde derivative, particularly for drug discovery programs and material science research.

The synthesis of 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde typically involves click chemistry approaches, starting from appropriate fluorinated precursors. Recent advancements in green chemistry have led to more efficient and environmentally friendly production methods, addressing growing concerns about sustainable chemical manufacturing.

Analytical characterization of 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde is well-documented, with standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and quality for research applications, which is particularly important given its increasing use in high-throughput screening and combinatorial chemistry.

Looking forward, the applications of 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde are expected to expand further. Current research trends suggest growing interest in its potential as a bioconjugation reagent and as a scaffold for proteolysis targeting chimeras (PROTACs), which represent cutting-edge approaches in drug discovery.

For researchers working with 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde, proper handling and storage are essential to maintain its stability. The compound should be protected from moisture and stored under appropriate conditions to preserve its aldehyde functionality and prevent degradation.

The market for fluorinated triazole derivatives continues to grow, driven by increasing demand from both academic and industrial research sectors. As a key member of this chemical family, 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carbaldehyde remains an important tool for chemists exploring new frontiers in medicinal chemistry, materials science, and chemical biology.